A two-dimensional molecularly imprinted photonic crystal sensor for highly efficient tetracycline detection
Analytical MethodsANAL METHODS-UK Pub Date: 2020-02-07 DOI: 10.1039/D0AY00110D
Abstract
A two-dimensional (2D) molecularly imprinted photonic crystal (MIPC) sensor for the detection of tetracycline in foods was fabricated. The MIPCs were prepared by a thermal polymerization method with polystyrene 2D photonic crystals (2D-PCs) as the template, tetracycline as the template molecule, acrylamide as the functional monomer, and ethylene glycol dimethacrylate as the crosslinking agent. The detection of tetracycline (TC) using the fabricated MIPC sensor was performed through a visual change in the Debye diffraction ring. Typically, the color of the MIPC turned from red to blue with an 11 mm increase in the diameter of the Debye ring when the TC concentration increased to 10−6 mol L−1. The fabricated sensor exhibited high selectivity for TC with a response time less than 10 min compared to that for similar compounds. The sensor maintained high sensitivity after five recycles with recoveries of TC around 88.4% and 91.0% in pork and milk samples respectively. We envision that the MIPC sensor could be applied for the detection of TC in food samples and other complicated systems.
Recommended Literature
- [1] Design, synthesis, and in vitro biological evaluation of novel benzimidazole tethered allylidenehydrazinylmethylthiazole derivatives as potent inhibitors of Mycobacterium tuberculosis†
- [2] Dual detection of bioaccumulated Hg2+ based on luminescent bacteria and aggregation-induced emission†
- [3] Theoretical and experimental studies of Ba2SmTaO6 on crystal structure, electronic structure and optical properties
- [4] Proceedings of the Society of Public Analysts and other Analytical Chemists
- [5] Inside back cover
- [6] Spin crossover of ferric complexes with catecholate derivatives. Single-crystal X-ray structure, Magnetic and Mössbauer investigations†
- [7] Aerobic oxidation of benzyl alcohol in supercritical CO2 catalyzed by perruthenate immobilized on polymer supported ionic liquid
- [8] The CoTe2 nanostructure: an efficient and robust catalyst for hydrogen evolution†
- [9] FLAG tagging by CuAAC and nanogram-scale purification of the target protein for a bioactive metabolite involved in circadian rhythmic leaf movement in Leguminosae†
- [10] Copper based coordination polymers based on metalloligands: utilization as heterogeneous oxidation catalysts†
